Cas no 2044713-38-2 (2-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}propanoic acid dihydrochloride)

• Product Name: 2-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}propanoic acid dihydrochloride
• CAS No: 2044713-38-2
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• MDL: MFCD30487866
• CID: 5192660
• PubChem ID: 137702154
• Update Time: 2025-05-20

2-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}propanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}propanoic acid dihydrochloride
• 2-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}propanoic acid dihydrochloride

• MDL： MFCD30487866
• Inchi： 1S/C9H13N3O2.ClH/c1-7(9(13)14)12-5-4-11-3-2-10-8(11)6-12;/h2-3,7H,4-6H2,1H3,(H,13,14);1H
• InChI Key： REQKPGZWHKFGTF-UHFFFAOYSA-N
• SMILES： C(N1CCN2C=CN=C2C1)(C)C(=O)O.Cl

Additional information on 2-{5H,6H,7H,8H-imidazo1,2-apyrazin-7-yl}propanoic acid dihydrochloride

2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}propanoic acid dihydrochloride (CAS No. 2044713-38-2): A Comprehensive Overview

The compound 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}propanoic acid dihydrochloride, identified by the CAS registry number 2044713-38-2, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazopyrazines, which are heterocyclic aromatic compounds known for their unique electronic properties and structural versatility. The molecule consists of a propanoic acid moiety attached to an imidazo[1,2-a]pyrazine ring system, which is further protonated to form the dihydrochloride salt.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and cyclization reactions. The imidazo[1,2-a]pyrazine core is particularly interesting due to its ability to form stable aromatic systems with high thermal and chemical stability. This property makes CAS No. 2044713-38-2 a promising candidate for applications in drug design, materials science, and electronic devices.

One of the most exciting areas of research involving this compound is its potential use in pharmaceuticals. The imidazopyrazine moiety has been shown to exhibit significant bioactivity in various assays, including anti-inflammatory and antitumor activities. Researchers have demonstrated that CAS No. 2044713-38-2 can modulate key cellular pathways involved in inflammation and cancer progression, making it a valuable lead compound for drug development.

In addition to its biological applications, CAS No. 2044713-38-2 has also garnered attention in the field of materials science. The molecule's ability to form stable coordination complexes with metal ions has led to its exploration as a potential ligand in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

From a structural perspective, the dihydrochloride salt form of this compound ensures optimal solubility and stability under physiological conditions. This feature is particularly advantageous for its use in biological studies and preclinical testing. The molecule's stereochemistry has also been extensively studied, revealing that it exists predominantly in a single enantiomeric form under standard conditions.

Recent studies have also highlighted the environmental compatibility of CAS No. 2044713-38-2. Researchers have demonstrated that the compound exhibits low toxicity towards non-target organisms and undergoes rapid biodegradation under aerobic conditions. These findings underscore its potential as an environmentally friendly alternative to traditional chemical agents in various industrial processes.

In conclusion, CAS No. 2044713-38-2, or 2-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}propanoic acid dihydrochloride, represents a cutting-edge compound with multifaceted applications across diverse scientific disciplines. Its unique chemical properties, coupled with its promising biological and material characteristics, position it as a key player in advancing modern science and technology.